Cas no 3658-79-5 (1,1-Diethoxypentane)

• Product Name: 1,1-Diethoxypentane
• CAS No: 3658-79-5
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• MDL: MFCD00129693
• CID: 307845
• Update Time: 2025-05-20

1,1-Diethoxypentane Chemical and Physical Properties

Names and Identifiers

• Pentane, 1,1-diethoxy-
• 1,1-Diethoxypentane
• VALERALDEHYDE-DIETHYLACETAL
• 1,1-Diaethoxy-pentan
• 1,1-diethoxy-pentane
• n-Valeraldehyd-diaethylacetal
• Pentanal diethyl acetal
• Pentane,1,1-diethoxy
• Valeraldehyd-diaethylacetal
• Valeraldehyde,diethyl acetal
• valeraldehyde diethyl acetal
• Q63395786
• Valeraldehyde, diethyl acetal
• 1,1-Diethoxy CPentane
• XCWKYQWOLSOBCC-UHFFFAOYSA-N
• 1704AE
• R2239

• MDL： MFCD00129693
• Inchi： 1S/C9H20O2/c1-4-7-8-9(10-5-2)11-6-3/h9H,4-8H2,1-3H3
• InChI Key： XCWKYQWOLSOBCC-UHFFFAOYSA-N
• SMILES： CCCCC(OCC)OCC

Computed Properties

• Exact Mass: 160.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 68
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.8290
• Boiling Point: 226.18°C (rough estimate)
• Refractive Index: 1.4029
• PSA: 18.46000
• LogP: 2.57570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1-Diethoxypentane

Comprehensive Overview of 1,1-Diethoxypentane (CAS No. 3658-79-5)

1,1-Diethoxypentane, with the chemical abstracts service (CAS) number 3658-79-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure and properties, making it a valuable reagent in various synthetic pathways and applications.

The molecular formula of 1,1-Diethoxypentane is C₉H₂₀O₂, and its molecular weight is approximately 156.25 g/mol. The compound is a colorless liquid with a mild ether-like odor. It is soluble in many organic solvents but has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical reactions and processes.

In recent years, the application of 1,1-Diethoxypentane has expanded beyond traditional synthetic chemistry. Researchers have explored its potential in the development of new materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry highlighted the use of 1,1-Diethoxypentane as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications.

The synthetic versatility of 1,1-Diethoxypentane is attributed to its ability to undergo various chemical transformations. It can participate in nucleophilic substitution reactions, elimination reactions, and other organic transformations that are crucial for the synthesis of complex molecules. This makes it an essential reagent in the toolkit of synthetic chemists working on drug discovery and development projects.

In the context of pharmaceutical research, 1,1-Diethoxypentane has been utilized as a building block for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The use of 1,1-Diethoxypentane in prodrug design can enhance the solubility, stability, and bioavailability of therapeutic agents, thereby improving their efficacy and safety profiles.

A notable example of this application is the synthesis of prodrugs for cancer treatment. A recent study published in the Cancer Research Journal demonstrated that prodrugs derived from 1,1-Diethoxypentane showed enhanced antitumor activity compared to their parent compounds. This finding underscores the potential of 1,1-Diethoxypentane-based prodrugs in oncology and other therapeutic areas.

Beyond its pharmaceutical applications, 1,1-Diethoxypentane has also found use in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of functional materials with unique properties. For instance, researchers at a leading materials science institute have explored the use of 1,1-Diethoxypentane-based complexes in catalytic systems and sensors.

The environmental impact of chemical compounds is an important consideration in modern research and development. Studies have shown that 1,1-Diethoxypentane has low toxicity and environmental impact when used under controlled conditions. This makes it a preferred choice for green chemistry initiatives aimed at reducing the ecological footprint of chemical processes.

In conclusion, 1,1-Diethoxypentane (CAS No. 3658-79-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique properties and synthetic versatility make it an indispensable reagent for researchers working on innovative solutions to complex problems. As ongoing research continues to uncover new applications and benefits, the importance of 1,1-Diethoxypentane in scientific and industrial settings is likely to grow further.